2-(2-methoxyphenoxy)-N-{4-[3-(4-methoxyphenyl)-3-oxo-1-propen-1-yl]phenyl}acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-[4-[(E)-3-(4-methoxyphenyl)-3-oxoprop-1-enyl]phenyl]acetamide
• InChI: InChI=1S/C25H23NO5/c1-29-21-14-10-19(11-15-21)22(27)16-9-18-7-12-20(13-8-18)26-25(28)17-31-24-6-4-3-5-23(24)30-2/h3-16H,17H2,1-2H3,(H,26,28)/b16-9+
• InChI Key: ATSHRSUAWMDHFL-CXUHLZMHSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3OC
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)/C=C/C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3OC
• Molecular Formula: C25H23NO5
• Molecular Weight: 417.5 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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